Lead chromate

• CAS No.: 7758-97-6
• Product Name: Lead chromate
• Molecular Formula: PbCrO4; CrO4P
• Molecular Weight: 323 g/mol
• IUPAC Name: dioxido(dioxo)chromium;lead(2+)
• Standard InChI: InChI=1S/Cr.4O.Pb/q;;;2*-1;+2
• Standard InChIKey: MOUPNEIJQCETIW-UHFFFAOYSA-N
• SMILES: [O-][Cr](=O)(=O)[O-].[Pb+2]
• Canonical SMILES: [O-][Cr](=O)(=O)[O-].[Pb+2]
• Boiling Point: Decomposes (NTP, 1992); Decomposes; not available (decomposes when heated); 482°F (Decomposes)
• Colorform: Yellow or orange-yellow powder; Yellow-orange monoclinic crystals; Orthorhombic: yellow crystals; monoclinic: orange crystals; tetragonal: red crystals
• Density: 6.12 at 59 °F (NTP, 1992); 6.12 g/cu cm; 6.3 g/cm³; 6.12 at 59°F
• Melting Point: 1551 °F (NTP, 1992); 844 °C; 1551°F
• Physical Description: Lead chromate appears as yellow or orange-yellow powder. One of the most insoluble salts. Basic lead chromates are used as pigments. (NTP, 1992); DryPowder; YELLOW-TO-ORANGE-YELLOW CRYSTALLINE POWDER.; Yellow or orange-yellow crystals or powder.
• Description: Lead Chromate is a yellow, orange or red colored, crystalline, inorganic compound that emits toxic chromium fumes upon heating. Lead chromate is highly corrosive and is a strong oxidizing agent. This substance is used in printing inks, paints and to color vinyl, rubber and paper. Lead chromate primarily affects the lungs causing shortness of breath, bronchitis, pneumonia and asthma but can also affect the gastrointestinal tract, liver, kidneys and immune system. This substance is a known human carcinogen and is associated with an increased risk of developing lung cancer and cancer of the sinonasal cavity. (NCI05); Lead chromate appears as yellow or orange-yellow powder. One of the most insoluble salts. Basic lead chromates are used as pigments. (NTP, 1992); Lead chromate is a chromium coordination entity comprising chromate and lead(2+) ions in a 1:1 ratio It has a role as a carcinogenic agent, a neurotoxin and a nephrotoxin. It is a lead coordination entity and a chromium coordination entity. It contains a lead(2+) and a chromate(2-).
• Related CAS: 11119-70-3 (Parent)
• Shelf Life: Stable under recommended storage conditions.; Cmpd of chromium considered /lead chromate/ are all stable materials.
• Solubility: less than 1 mg/mL at 66° F (NTP, 1992); In water, 0.2 mg/L; In water, 0.17 mg/L at 20 °C; In water, 0.058 mg/L at 25 °C; Insoluble in acetic acid; soluble in dilute nitric acid and in solutions of fixed alkali hydroxides; Soluble in acid; insoluble in ammonia; Solubility in water at 25 °C: none
• Synonyms: lead chromate; lead chromate yellow; lead chromate, Pb(2+) (1:1)
• Vapor Pressure: Approximately 0 mm Hg
• PubChem Compound: 24460
• Last Modified: Nov 11 2021